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Compound of Interest

Compound Name: Uracil-d2

Cat. No.: B3044136 Get Quote

This technical guide provides an in-depth overview of Uracil-d2, a deuterated form of the

naturally occurring pyrimidine uracil. This stable isotope-labeled compound is a critical tool for

researchers, scientists, and drug development professionals, primarily utilized as an internal

standard in quantitative mass spectrometry-based analyses and as a tracer in metabolic

research. This document outlines suppliers, quality specifications, and detailed experimental

protocols for its application.

Uracil-d2: Suppliers and Quality Specifications
Several reputable suppliers provide Uracil-d2 for research and pharmaceutical development

purposes. The quality and purity of the compound are paramount for accurate and reproducible

experimental results. Below is a summary of key suppliers and their typical quality

specifications. Certificates of Analysis (CoA) with detailed batch-specific data are generally

available upon request from the suppliers.
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Supplier
Name

Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Purity

Chemical
Purity

MedChem

Express

(MCE)

Uracil-d2
24897-52-

7

C₄H₂D₂N₂

O₂
114.10

Not

specified
≥99.87%[1]

Cambridge

Isotope

Laboratorie

s, Inc.

(CIL)

Uracil (5,6-

D₂, 98%)

24897-52-

7

C₄H₂D₂N₂

O₂
114.10

98 atom %

D[2]
98%[2]

CDN

Isotopes

Uracil-5,6-

d2

24897-52-

7

C₄H₂D₂N₂

O₂
114.10

98 atom %

D[3]

Not

specified

LGC

Standards

Uracil-1,3-

d2

20666-60-

8

C₄H₂D₂N₂

O₂
114.04

Not

specified

Not

specified

LGC

Standards

Uracil-5,6-

d2

24897-52-

7

C₄H₂D₂N₂

O₂

Not

specified

Not

specified

Not

specified

Experimental Protocols
Uracil-d2 is predominantly used as an internal standard in bioanalytical methods to ensure the

accuracy and precision of quantification of unlabeled (endogenous) uracil. Its physical and

chemical properties are nearly identical to the analyte, but its increased mass allows it to be

distinguished by mass spectrometry.

Protocol 1: Quantification of Uracil in Plasma by LC-
MS/MS
This protocol describes the use of Uracil-d2 as an internal standard for the quantification of

uracil in human plasma, a method relevant for studying the pharmacokinetics of

fluoropyrimidine drugs.

1. Materials and Reagents:
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Uracil-d2 (internal standard)

Uracil (analyte standard)

Human plasma (K2EDTA)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

2. Preparation of Solutions:

Stock Solutions (1 mg/mL): Prepare individual stock solutions of uracil and Uracil-d2 in

ultrapure water.

Working Standard Solutions: Serially dilute the uracil stock solution with 50:50

methanol:water to create a series of calibration standards.

Internal Standard Working Solution: Dilute the Uracil-d2 stock solution to a fixed

concentration (e.g., 20 µg/L) in the appropriate solvent.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube,

add a specific volume of the Uracil-d2 internal standard working solution.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.

Vortex the mixture for 30 seconds.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.
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Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 0.1% formic acid in

water).

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., Phenomenex Kinetex PS C18, 2.6 µm, 4.6 x

100mm) is suitable.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in methanol.

Gradient: An isocratic flow with a high percentage of mobile phase A (e.g., 97%) is often

used.

Flow Rate: 0.45 mL/min.

Injection Volume: 25 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in negative or positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Uracil: Monitor the specific precursor-to-product ion transition.

Uracil-d2: Monitor the corresponding mass-shifted precursor-to-product ion transition.

5. Data Analysis:

Integrate the peak areas for both uracil and Uracil-d2.

Calculate the peak area ratio of uracil to Uracil-d2.
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Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of uracil in the unknown samples by interpolation from the

calibration curve.
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LC-MS/MS workflow for uracil quantification.

Protocol 2: Analysis of Uracil in DNA by Gas
Chromatography-Mass Spectrometry (GC-MS)
This method is designed for the sensitive detection of uracil in DNA, which can be an indicator

of DNA damage or metabolic imbalances. Uracil-d2 can be used as an internal standard in a

similar fashion as in LC-MS/MS.

1. DNA Extraction and Hydrolysis:

Extract high-quality DNA from the biological sample.

Specifically cleave uracil from the DNA backbone using Uracil DNA glycosylase.

2. Derivatization:

To the sample containing the cleaved uracil and the added Uracil-d2 internal standard, add

a derivatizing agent such as 3,5-bis(trifluoromethyl)benzyl bromide or N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to

increase the volatility of the analytes.

Heat the mixture to ensure complete derivatization.

3. GC-MS Analysis:

Gas Chromatography (GC):

Column: A suitable capillary column for separating the derivatized analytes.

Carrier Gas: Helium.
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Temperature Program: An optimized temperature gradient to ensure separation of the

derivatized uracil from other sample components.

Mass Spectrometry (MS):

Ionization: Electron Impact (EI) or Negative Chemical Ionization (NCI).

Detection: Selected Ion Monitoring (SIM) to specifically detect the characteristic ions of

derivatized uracil and Uracil-d2.

4. Data Analysis:

Quantification is performed by creating a calibration curve based on the ratio of the peak

areas of the derivatized uracil and Uracil-d2.
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GC-MS workflow for uracil analysis in DNA.

Conclusion
Uracil-d2 is an indispensable tool in modern bioanalytical and pharmaceutical research. Its use

as an internal standard provides a high degree of accuracy and precision in the quantification

of uracil in various biological matrices. The selection of a reliable supplier with stringent quality

control is the first critical step in ensuring the integrity of experimental data. The protocols

outlined in this guide provide a solid foundation for the application of Uracil-d2 in LC-MS/MS

and GC-MS-based studies. For specific applications, further optimization of these methods may

be required to meet the unique demands of the research question and the sample matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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